2-(3-fluorophenylsulfonamido)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-[(3-fluorophenyl)sulfonylamino]-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H16FN3O3S2/c19-14-3-1-4-15(10-14)27(24,25)22-12-18(23)21-11-13-6-7-20-16(9-13)17-5-2-8-26-17/h1-10,22H,11-12H2,(H,21,23)
• InChI Key: HIESAFGUXSGFJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC(=O)NCC2=CC(=NC=C2)C3=CC=CS3)F
• Molecular Formula: C18H16FN3O3S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 2034346-73-9

Description

2-(3-fluorophenylsulfonamido)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O3S2 and its molecular weight is 405.46. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Researchers investigated various heterocyclic analogues, including sulfonamide derivatives, for their potential to inhibit PI3Kα and mTOR effectively. This was part of a quest to find compounds with improved metabolic stability for therapeutic applications, particularly in cancer treatment (Stec et al., 2011).

Anticancer Effects and Toxicity Reduction

Modification of sulfonamide compounds to include alkylurea moieties demonstrated remarkable anticancer effects with reduced toxicity when orally administered. This research indicates the potential for developing effective anticancer agents with lower adverse effects, showcasing the importance of structural modification in drug discovery (Wang et al., 2015).

Broad-Spectrum Anti-Epileptic Drug Development

The optimization of sulfonamide derivatives led to the identification of compounds with broad-spectrum anti-epileptic properties. These efforts aimed to find alternatives with better ADME profiles, indicating the role of sulfonamides in developing new therapeutic agents for epilepsy (Tanaka et al., 2019).

Carbonic Anhydrase Inhibition for Therapeutic Applications

Sulfonamide inhibitors were explored for their inhibitory action against human carbonic anhydrase isoforms, with potential implications for treating various diseases, including cancer and obesity. This research highlights the versatility of sulfonamide derivatives in targeting enzymes relevant to multiple pathologies (Carta et al., 2017).

Antimalarial and Antiviral Potential

Studies have explored the antimalarial activities of sulfonamide derivatives, examining their theoretical and experimental effectiveness against malaria and their potential utility in COVID-19 treatment. This underscores the broad-spectrum antiviral and antimicrobial potential of sulfonamide compounds (Fahim & Ismael, 2021).